Cas no 2138821-90-4 (2-Butenamide, N-[4-(trifluoromethyl)-3-piperidinyl]-)

• Product Name: 2-Butenamide, N-[4-(trifluoromethyl)-3-piperidinyl]-
• CAS No: 2138821-90-4
• MF: C₁₀H₁₅F₃N₂O
• MW: 236.234112977982
• CID: 5261664
• Update Time: 2025-10-31

2-Butenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-[4-(trifluoromethyl)-3-piperidinyl]-

• Inchi： 1S/C10H15F3N2O/c1-2-3-9(16)15-8-6-14-5-4-7(8)10(11,12)13/h2-3,7-8,14H,4-6H2,1H3,(H,15,16)
• InChI Key： OQHCZXQYRNHPLQ-UHFFFAOYSA-N
• SMILES： C(NC1C(C(F)(F)F)CCNC1)(=O)C=CC

Additional information on 2-Butenamide, N-[4-(trifluoromethyl)-3-piperidinyl]-

Research Briefing on 2-Butenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- (CAS: 2138821-90-4)

2-Butenamide, N-[4-(trifluoromethyl)-3-piperidinyl]-, with the CAS number 2138821-90-4, is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound belongs to the class of unsaturated amides, characterized by the presence of a butenamide moiety linked to a piperidine ring substituted with a trifluoromethyl group. This structural configuration imparts unique physicochemical properties, making it a promising candidate for targeting specific biological pathways. Recent publications have explored its role in modulating enzyme activity, particularly in the context of neurodegenerative diseases and cancer.

One of the most notable advancements in the study of 2-Butenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- is its synthesis via a multi-step organic reaction pathway. Researchers have optimized the process to achieve high yields and purity, which is critical for its application in preclinical studies. The synthetic route typically involves the condensation of a suitably substituted piperidine derivative with an activated butenamide precursor, followed by purification using advanced chromatographic techniques.

In vitro and in vivo studies have demonstrated the compound's ability to interact with specific molecular targets, such as G-protein-coupled receptors (GPCRs) and kinases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits inhibitory activity against a subset of kinases implicated in tumor growth. The trifluoromethyl group is believed to enhance binding affinity and metabolic stability, thereby improving its pharmacokinetic profile.

Further investigations into the mechanistic aspects of 2-Butenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- have revealed its potential as a modulator of oxidative stress pathways. Experimental data suggest that the compound can scavenge reactive oxygen species (ROS), which may have implications for treating conditions like Alzheimer's disease and Parkinson's disease. However, these findings are preliminary, and additional studies are needed to validate these effects in more complex biological systems.

Despite its promise, challenges remain in the development of 2-Butenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-Butenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- (CAS: 2138821-90-4) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic applications in diverse disease contexts.